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An Economic and Performance Comparison of MGA-Based Versus CIDR-Based Estrus

Synchronization Protocols

For researchers and professionals in animal science and drug development, optimizing

reproductive efficiency in livestock is a primary objective. Estrus synchronization protocols are

critical tools in achieving this, particularly in cattle, by enabling the use of artificial insemination

(AI) at a predetermined time. This guide provides an objective comparison of two common

progestin-based synchronization methods: those utilizing the oral progestin Melengestrol
Acetate (MGA) and those employing a Controlled Internal Drug Release (CIDR) progesterone

insert. The analysis focuses on economic viability and performance outcomes, supported by

experimental data.

Economic Analysis: A Tale of Two Cost Structures
The economic feasibility of a synchronization protocol is a crucial factor for adoption. While

both MGA and CIDR-based systems are effective, their cost structures differ significantly in

terms of product expense, labor, and management requirements.

MGA-based protocols generally have a lower upfront cost for the progestin product itself.[1][2]

However, they necessitate a 14-day period of daily feeding to ensure consistent intake, which

can increase daily labor costs and requires meticulous feed bunk management to be effective.

[1][3] In contrast, CIDR-based protocols have a higher per-head cost for the device but offer

greater certainty of progestin delivery.[1] The labor for CIDR protocols is concentrated on the
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days of device insertion and removal, which can be an advantage in grazing heifers that are

not fed daily.[1]

An economic analysis from one study indicated that an MGA treatment protocol cost

approximately $19 less to produce a pregnant heifer compared to a 14-day CIDR protocol.[1]

Another analysis found the net cost per pregnant heifer to be similar between the two

protocols, as the lower initial cost of the MGA protocol was offset by a numerically lower AI

pregnancy rate in that specific trial.[4] The choice often comes down to a trade-off between

lower product cost and higher management intensity (MGA) versus higher product cost and

potentially more concentrated labor (CIDR).[1][3]

Table 1: Comparative Economic Factors of MGA vs. CIDR Protocols

Feature
MGA-Based
Protocols

CIDR-Based
Protocols

Citation(s)

Progestin Product

Cost
Lower per head Higher per head [1][3]

Labor Requirements
Daily labor for feeding

over 14 days

Labor is concentrated

on insertion and

removal days

[1]

Handling Events

(Chute)

Fewer trips through

the chute

More trips through the

chute
[1]

Management

Requires consistent

daily consumption and

good bunk

management

Ensures progestin

delivery without daily

feeding management

[1][3]

Cost per Pregnancy

Can be lower, but

dependent on

pregnancy rates

Can be higher, but

may be offset by

improved pregnancy

rates in some systems

[1][4][5]
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Performance Comparison: Pregnancy and Estrus
Response Rates
The ultimate measure of a synchronization protocol's success is its ability to produce

pregnancies. Studies comparing MGA and CIDR protocols have shown variable results, often

dependent on the specific protocol used and the type of cattle (e.g., heifers vs. postpartum

cows).

Several studies have found no statistically significant difference in fixed-time AI (FTAI)

pregnancy rates or final pregnancy rates between MGA and CIDR protocols.[1][4] For example,

a large study involving 1385 yearling heifers showed that the use of an MGA or CIDR protocol

was equally effective in a fixed-time AI program.[1] However, another study reported a greater

AI pregnancy rate in heifers treated with CIDRs (63%) compared to those treated with MGA

(47%), even though the final pregnancy rates after a clean-up bull were not different.[6] The

distribution of estrus can also be more tightly synchronized among CIDR-treated heifers.[6]

The inclusion of a CIDR can be particularly beneficial for postpartum cows that are not yet

cycling, as the progesterone can help stimulate cyclicity.[2]

Table 2: Performance Data from Comparative Studies
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Study Focus MGA Protocol CIDR Protocol Outcome Citation(s)

Yearling Heifers MGA-PG 14-day CIDR-PG

No significant

difference in

FTAI or final

pregnancy rates.

[1]

311-day-old

Heifers
MGA-PG 14-day CIDR-PG

AI pregnancy

rates were

36.1% vs 46.3%

(not statistically

different,

P=0.27). Final

pregnancy rates

were similar.

[4]

Replacement

Heifers
MGA Select 14-day CIDR

AI pregnancy

rate was lower

for MGA (47% vs

63%). Final

pregnancy rates

did not differ.

[6]

Postpartum

Cows
MGA Select

Co-Synch +

CIDR

Pregnancy rate

to AI was greater

in CIDR-treated

cows (60% vs

48%).

[6]

Experimental Protocols
Detailed methodologies are essential for replicating and building upon research findings. Below

are examples of common MGA and CIDR-based synchronization protocols.

MGA-PG Protocol for Beef Heifers
This protocol uses MGA to suppress estrus, followed by an injection of prostaglandin F2α

(PGF2α) to regress the corpus luteum, leading to a synchronized estrus.
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Day 1 to 14: Feed Melengestrol Acetate (MGA) at a rate of 0.5 mg per head per day. It is

critical that each animal consumes the full daily dose.

Day 15 to 32: Remove MGA from the feed and wait for a period of 17 to 19 days. Breeding

on the first heat after MGA withdrawal is not recommended due to lower fertility.[2][7]

Day 33: Administer an injection of Prostaglandin F2α (PGF2α, e.g., 25 mg dinoprost or 500

µg cloprostenol).

Day 33 onwards: Observe for estrus ("heat") and artificially inseminate animals 6 to 12 hours

after the onset of standing estrus.

Fixed-Time AI (Optional): For a timed AI approach, a GnRH injection (100 µg) can be given

72 hours after the PGF2α injection, with AI performed at that time.

7-Day CO-Synch + CIDR Protocol for Beef Cows and
Heifers
This protocol is widely used and synchronizes both the follicular wave and the timing of

ovulation, allowing for a single, fixed-time AI.

Day 0: Administer an injection of Gonadotropin-releasing hormone (GnRH) (100 µg) and

insert a CIDR device (1.38 g progesterone). The GnRH injection causes ovulation or

luteinization of a dominant follicle, initiating a new follicular wave.

Day 7: Remove the CIDR device and administer an injection of PGF2α (e.g., 25 mg

dinoprost). The PGF2α causes regression of the corpus luteum.

Day 10 (60-66 hours after CIDR removal for cows; 54 ± 2 hours for heifers): Administer a

second injection of GnRH (100 µg) and perform fixed-time artificial insemination (TAI).[2]

Visualization of Synchronization Workflows
The following diagrams illustrate the sequence and timing of events in representative MGA and

CIDR-based protocols.
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Caption: Workflow for a typical MGA-PG estrus synchronization protocol.
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Follicular Wave Setup

Luteolysis & Progesterone Removal
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Inject GnRH
Insert CIDR
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7 Days
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Caption: Workflow for the 7-Day CO-Synch + CIDR fixed-time AI protocol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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